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Compound of Interest

Compound Name: Epitheaflagallin 3-O-gallate

Cat. No.: B1202455 Get Quote

This guide provides essential safety, handling, and disposal protocols for researchers,

scientists, and drug development professionals working with Epigallocatechin 3-O-gallate

(EGCG). Adherence to these procedures is critical for ensuring personnel safety and

minimizing environmental impact.

Personal Protective Equipment (PPE)
When handling EGCG, particularly in its solid, powdered form, the following personal protective

equipment is mandatory to prevent exposure.
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Protection Type Required PPE
Standard/Specificati

on
Rationale

Eye/Face Protection

Safety glasses with

side-shields or

chemical safety

goggles

Conforming to EN166

(EU) or OSHA 29 CFR

1910.133 (US)

Protects against eye

irritation from dust or

splashes.[1][2]

Skin Protection
Chemical-resistant

gloves (e.g., nitrile)
Inspect prior to use

Prevents skin contact,

as EGCG can be

harmful and cause

allergic reactions.[1][3]

Lab coat or

appropriate protective

clothing

N/A

Prevents

contamination of

personal clothing and

skin exposure.[1][2]

Respiratory Protection

Generally not required

under normal use with

adequate ventilation

NIOSH (US) or CEN

(EU) approved

Required when dusts

are generated or if a

risk assessment

indicates it is

necessary. Use a full-

face particle respirator

type N100 (US) or P3

(EN 143).[1][3]

Hazard Identification and Safety Precautions
EGCG is classified with the following hazards. Understanding these is crucial for safe handling.

Health Hazards: Harmful if swallowed or in contact with skin.[3] It can cause serious eye

irritation and may lead to an allergic skin reaction or sensitization.[3] Inhalation of dust may

cause respiratory irritation.

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[3]

General Precautions:
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Avoid all contact with skin, eyes, and clothing.[2][4]

Do not breathe in dust.[3]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke in areas where EGCG is handled or stored.[3]

Ensure adequate ventilation in the work area.[2]

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for the safe handling of EGCG from receipt to

disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE during inspection.

Storage: Store the container in a tightly closed, dry, and well-ventilated area.[1][2] For long-

term stability, store desiccated at 4°C or frozen at -20°C, as specified by the supplier.[1][4]

Labeling: Ensure the container is clearly labeled with the chemical name and associated

hazards.

Light Sensitivity: Protect the compound from direct light.[2][3]

3.2. Preparation of Solutions

Work Area: Conduct all weighing and solution preparation in a designated area, such as a

chemical fume hood or a ventilated enclosure, to control dust.

Weighing: Handle the solid EGCG carefully to avoid generating dust. Use appropriate tools

(e.g., spatulas).
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Dissolving: EGCG is soluble in organic solvents like ethanol, DMSO, and

dimethylformamide.[4] It can also be dissolved in aqueous buffers like PBS (pH 7.2) to a

concentration of approximately 25 mg/ml.[4] When dissolving, add the solvent slowly to the

solid to prevent splashing.

Aqueous Solutions: Aqueous solutions are not recommended for storage for more than one

day.[4]

3.3. Experimental Use

PPE: Always wear the mandatory PPE as detailed in Section 1.

Containment: Perform all experimental procedures that may generate aerosols or dust within

a fume hood or other ventilated containment device.

Transfer: Use appropriate and calibrated equipment for transferring solutions to minimize

spills.

Emergency and Disposal Plan
4.1. Accidental Release Measures

Spill (Solid): For small spills, carefully sweep up the solid material, avoiding dust formation,

and place it into a suitable, labeled container for disposal.[2]

Spill (Liquid): Absorb liquid spills with an inert, non-combustible material (e.g., sand,

vermiculite) and collect for disposal.

Ventilation: Ensure the area is well-ventilated after a spill.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

4.2. First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[2][3]
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Skin Contact: Immediately wash the affected area with plenty of water. Remove all

contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[2][3]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[2][3]

Ingestion: Rinse the mouth with water and then drink plenty of water. Do NOT induce

vomiting. Call a poison center or doctor if you feel unwell.[2][3]

4.3. Disposal Plan

Waste Collection: Collect all EGCG waste, including contaminated consumables (gloves,

pipette tips, etc.), in clearly labeled, sealed containers.

Disposal Route: Dispose of all waste through an approved hazardous waste disposal facility.

Do not allow the product to enter drains or the environment.[1][3] Follow all local, state, and

federal regulations for chemical waste disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for EGCG.

Property Value Source

Molecular Formula C₂₂H₁₈O₁₁ [1]

Molecular Weight 458.37 g/mol [2]

Appearance Crystalline solid [4]

Melting Point 212 - 216 °C [2]

Boiling Point 909.1 °C [2]

Flash Point 320 °C [2]

Acute Oral Toxicity (LD50) 2,170 mg/kg (mouse) [5]

Solubility

~20 mg/ml in Ethanol~25

mg/ml in DMSO~30 mg/ml in

Dimethylformamide~25 mg/ml

in PBS (pH 7.2)

[4]
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EGCG Handling Workflow
The diagram below illustrates the standard operational workflow for handling EGCG in a

laboratory setting, emphasizing safety at each step.
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Caption: Workflow for safe handling of EGCG from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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